![molecular formula C8H6BrFO2 B1394839 1-(4-Bromo-5-fluoro-2-hydroxyphenyl)ethanone CAS No. 865449-63-4](/img/structure/B1394839.png)
1-(4-Bromo-5-fluoro-2-hydroxyphenyl)ethanone
Overview
Description
1-(4-Bromo-5-fluoro-2-hydroxyphenyl)ethanone is a chemical compound with the molecular formula C8H6BrFO2 and a molecular weight of 233.04 . It is typically in stock and available for purchase .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H6BrFO2/c1-4(11)5-2-7(10)6(9)3-8(5)12/h2-3,12H,1H3 . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound is a solid at room temperature . . The compound should be stored in a sealed container in a dry environment .Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Key Intermediates : 1-(4-Bromo-5-fluoro-2-hydroxyphenyl)ethanone is used in synthesizing key intermediates for various compounds. For instance, it serves as a starting material in the synthesis of 2-Bromo-1-(4-hydroxyphenyl)ethanone, an intermediate of Synephrine, synthesized using Br2 as the brominating reagent (Li Yu-feng, 2013).
Bromination of Alkylaryl Ketones : Research shows the use of this compound in the selective α-monobromination of alkylaryl ketones, employing ionic liquids as bromine sources, which proves to be an efficient and regioselective method (W. Ying, 2011).
Material Science and Polymer Research
- Synthesis of Liquid Crystalline Polyethers : This compound has been utilized in the synthesis of liquid crystalline polyethers based on conformational isomerism. Studies include synthesizing flexible polyethers based on this compound with various substituents, which significantly impact the phase transition temperatures and thermodynamic parameters (V. Percec & M. Zuber, 1992).
Medical and Biological Research
Antimicrobial Activity : A series of isoxazole derivatives synthesized from this compound have been tested for their in vitro antimicrobial activity against various bacterial and fungal organisms, showing potential medicinal applications (K. S. Kumar et al., 2019).
Synthesis of Schiff Bases for Antimicrobial Activity : Schiff bases derived from this compound, synthesized using the Gewald synthesis technique, have been screened for in vitro antimicrobial activity, demonstrating their potential in pharmaceutical applications (Divyaraj Puthran et al., 2019).
Safety and Hazards
The compound has been classified with the signal word “Warning” and is associated with the hazard statements H302, H315, and H319 . This indicates that it is harmful if swallowed, causes skin irritation, and causes serious eye irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and wearing protective gloves, protective clothing, eye protection, and face protection .
properties
IUPAC Name |
1-(4-bromo-5-fluoro-2-hydroxyphenyl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrFO2/c1-4(11)5-2-7(10)6(9)3-8(5)12/h2-3,12H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHCKGFMOZIFIDT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=C(C=C1O)Br)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrFO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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